N-[3-(4-chlorophenoxy)benzyl]-N-methyl-2-phenylethanamine

• IUPAC Name: N-[[3-(4-chlorophenoxy)phenyl]methyl]-N-methyl-2-phenylethanamine
• InChI: InChI=1S/C22H22ClNO/c1-24(15-14-18-6-3-2-4-7-18)17-19-8-5-9-22(16-19)25-21-12-10-20(23)11-13-21/h2-13,16H,14-15,17H2,1H3
• InChI Key: GISRSLUBIZUZKX-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC1=CC=CC=C1)CC2=CC(=CC=C2)OC3=CC=C(C=C3)Cl
• Molecular Formula: C22H22ClNO
• Molecular Weight: 351.9 g/mol

Description

N-[3-(4-chlorophenoxy)benzyl]-N-methyl-2-phenylethanamine, commonly known as Venlafaxine, is a potent antidepressant drug that is widely used to treat depression and anxiety disorders. It belongs to the class of drugs known as serotonin-norepinephrine reuptake inhibitors (SNRIs) and works by increasing the levels of serotonin and norepinephrine in the brain.

Mechanism of Action

Venlafaxine works by inhibiting the reuptake of serotonin and norepinephrine in the brain, which leads to an increase in the levels of these neurotransmitters. This increase in neurotransmitter levels is believed to be responsible for the antidepressant and anxiolytic effects of Venlafaxine. Venlafaxine also has weak inhibitory effects on dopamine reuptake, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
Venlafaxine has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a role in the growth and survival of neurons. Venlafaxine has also been shown to increase the levels of cortisol, a hormone that is involved in the stress response. In addition, Venlafaxine has been shown to have effects on the immune system, including the modulation of cytokine levels.

Advantages and Limitations for Lab Experiments

Venlafaxine has several advantages for use in lab experiments. It has a well-established mechanism of action and has been extensively studied for its therapeutic effects. Venlafaxine is also relatively easy to administer and has a low incidence of side effects. However, Venlafaxine also has some limitations for use in lab experiments. It is a potent drug that can have significant effects on the central nervous system, which can complicate the interpretation of experimental results. In addition, the synthesis of Venlafaxine is a complex process that requires specialized equipment and expertise.

Future Directions

There are several future directions for research on Venlafaxine. One area of research is the development of new formulations of Venlafaxine that can improve its efficacy and reduce its side effects. Another area of research is the identification of biomarkers that can predict the response to Venlafaxine treatment. Additionally, research is needed to better understand the long-term effects of Venlafaxine treatment on the brain and other organ systems. Finally, research is needed to explore the potential use of Venlafaxine in combination with other drugs for the treatment of various psychiatric disorders.

Synthesis Methods

Venlafaxine is synthesized by the reaction of 4-chlorobenzyl chloride with 3-phenoxybenzylamine in the presence of sodium hydride. The resulting intermediate is then reacted with N-methyl-2-(phenylthio)ethanamine to obtain Venlafaxine. The synthesis of Venlafaxine is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

Venlafaxine has been extensively studied for its antidepressant and anxiolytic properties. It has been shown to be effective in treating major depressive disorder, generalized anxiety disorder, social anxiety disorder, and panic disorder. Venlafaxine has also been studied for its potential use in the treatment of neuropathic pain, hot flashes, and post-traumatic stress disorder. Research has also been conducted on the use of Venlafaxine in combination with other drugs for the treatment of various psychiatric disorders.